4-[2-ethoxy-5-(methoxymethyl)benzylidene]-2-phenyl-1,3-oxazol-5(4H)-one
Overview
Description
Oxazolones are five-membered heterocyclic compounds containing nitrogen and oxygen as hetero atoms . They play an important role in the synthesis of several organic molecules including amino acids, amino alcohols, thiamine, amides, peptides, and polyfunctional compounds .
Synthesis Analysis
Oxazolones can be synthesized by a variety of methods. One common method is the Erlenmeyer-Plochl reaction . This involves the reaction of an amino acid with a carbonyl compound to form an oxazolone .Molecular Structure Analysis
The molecular structure of oxazolones is characterized by a five-membered ring containing nitrogen and oxygen atoms. The C-2 and C-4 positions of the oxazolone are crucial for their various biological activities .Chemical Reactions Analysis
Oxazolones participate in a variety of intermolecular reactions. They show interesting behavior towards polymerization and condensation leading to homopolymers, telomers, condensation reagents, peptides, herbicides, fungicides, pesticides, and agrochemical intermediates .Physical and Chemical Properties Analysis
The physical and chemical properties of oxazolones can vary widely depending on their specific structure. For example, the molecular formula of 2-Ethoxy-4-(methoxymethyl)phenol, a related compound, is C10H14O3, with an average mass of 182.216 Da and a monoisotopic mass of 182.094299 Da .Mechanism of Action
The mechanism of action of oxazolones can vary depending on their structure and the specific application. For example, some oxazolones have been found to have antimicrobial, anti-inflammatory, anticancer, anti-HIV, antiangiogenic, anticonvulsant, antitumor, antagonistic, sedative, and cardiotonic activity .
Future Directions
Properties
IUPAC Name |
(4E)-4-[[2-ethoxy-5-(methoxymethyl)phenyl]methylidene]-2-phenyl-1,3-oxazol-5-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19NO4/c1-3-24-18-10-9-14(13-23-2)11-16(18)12-17-20(22)25-19(21-17)15-7-5-4-6-8-15/h4-12H,3,13H2,1-2H3/b17-12+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYRVGRYCBZGAPO-SFQUDFHCSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)COC)C=C2C(=O)OC(=N2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C=C(C=C1)COC)/C=C/2\C(=O)OC(=N2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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